Cas no 1806897-05-1 (3,6-Difluoro-2-(difluoromethyl)pyridine-5-methanol)

• Product Name: 3,6-Difluoro-2-(difluoromethyl)pyridine-5-methanol
• CAS No: 1806897-05-1
• MF: C₇H₅F₄NO
• MW: 195.114315748215
• CID: 4852321
• Update Time: 2025-06-10

3,6-Difluoro-2-(difluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3,6-Difluoro-2-(difluoromethyl)pyridine-5-methanol

• Inchi： 1S/C7H5F4NO/c8-4-1-3(2-13)7(11)12-5(4)6(9)10/h1,6,13H,2H2
• InChI Key： IXZDJJVRJXHFFP-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(N=C1C(F)F)F)CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• XLogP3: 1.2
• Topological Polar Surface Area: 33.1

Additional information on 3,6-Difluoro-2-(difluoromethyl)pyridine-5-methanol

Comprehensive Overview of 3,6-Difluoro-2-(difluoromethyl)pyridine-5-methanol (CAS No. 1806897-05-1)

3,6-Difluoro-2-(difluoromethyl)pyridine-5-methanol is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, identified by its CAS No. 1806897-05-1, has garnered attention due to its unique structural properties, which include multiple fluorine substitutions and a methanol functional group. These features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel heterocyclic compounds and fluorinated building blocks.

The growing interest in fluorinated pyridines stems from their enhanced metabolic stability and lipophilicity, which are critical in drug design. Researchers are increasingly exploring 3,6-Difluoro-2-(difluoromethyl)pyridine-5-methanol for its potential in creating next-generation pharmaceuticals, especially in areas like central nervous system (CNS) therapeutics and anti-inflammatory agents. Its ability to modulate electronic and steric properties makes it a versatile scaffold in medicinal chemistry.

In agrochemical applications, 3,6-Difluoro-2-(difluoromethyl)pyridine-5-methanol is studied for its role in developing crop protection agents. The compound's fluorine atoms contribute to improved pesticidal activity and environmental persistence, aligning with the industry's demand for sustainable agrochemicals. This aligns with current trends in green chemistry, where reducing ecological impact is a priority.

From a synthetic perspective, the compound's difluoromethyl group and methanol moiety offer diverse reactivity, enabling modifications for tailored applications. Recent advancements in catalytic fluorination techniques have further streamlined its production, addressing challenges in selective fluorination—a topic frequently searched in academic and industrial circles.

Analytical characterization of CAS No. 1806897-05-1 involves techniques like NMR spectroscopy and mass spectrometry, ensuring purity and structural integrity. These methods are pivotal for quality control, particularly when the compound is used in high-throughput screening or preclinical studies.

As the demand for fluorine-containing compounds rises, 3,6-Difluoro-2-(difluoromethyl)pyridine-5-methanol exemplifies innovation in organofluorine chemistry. Its compatibility with cross-coupling reactions and click chemistry expands its utility in drug discovery pipelines, resonating with trends like fragment-based drug design.

In summary, 3,6-Difluoro-2-(difluoromethyl)pyridine-5-methanol (CAS No. 1806897-05-1) represents a cutting-edge tool for researchers tackling challenges in life sciences and material innovation. Its multifaceted applications underscore the importance of fluorine chemistry in addressing global health and agricultural needs.